Cas no 7004-09-3 ((2S,3RS)-2-amino-3-methylpentanoic acid)

• Product Name: (2S,3RS)-2-amino-3-methylpentanoic acid
• CAS No: 7004-09-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2019168
• Update Time: 2025-04-21

(2S,3RS)-2-amino-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3RS)-2-amino-3-methylpentanoic acid
• (2S,3S)-2-Amino-3-methylpentanoic acid
• (2S,3S)-Ile
• (D,L)-isoleucine
• (S)-isoleucine
• 15N-Isoleucin
• 2-amino-3-methyl-valerianic acid
• 2-[14N]amino-3-methyl-pentanoic acid
• DL-Ile
• DL-isoleucine
• H-L-Ile-OH
• ile
• Ileu
• isoleucine
• L-(+)-Isoleucine
• L-Ile
• L-Ile (2S,3S)
• L-Isoleucine
• N-methyl Ile
• Z-(L)-isoleucine
• Z-(s,S)-isoleucine

• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
• InChI Key： AGPKZVBTJJNPAG-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)N)C

Computed Properties

• Exact Mass: 131.094629
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 63.3

Experimental Properties

• Melting Point: 284 deg C (decomposes)
• Boiling Point: Sublimes at 168-170 deg C
• pka: 2.32(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives